Ethyl 2-(5-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}-2-thienyl)-2-oxoacetate

• IUPAC Name: ethyl 2-[5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]thiophen-2-yl]-2-oxoacetate
• InChI: InChI=1S/C15H11ClF3NO3S/c1-2-23-14(22)13(21)12-4-3-9(24-12)6-11-10(16)5-8(7-20-11)15(17,18)19/h3-5,7H,2,6H2,1H3
• InChI Key: UKNFBEXJGDBYOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)C1=CC=C(S1)CC2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C15H11ClF3NO3S
• Molecular Weight: 377.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by various methods such as X-ray crystallography, NMR spectroscopy, etc. Unfortunately, the specific molecular structure analysis for “Ethyl 2-(5-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}-2-thienyl)-2-oxoacetate” is not available in the resources I have.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, density, etc. Unfortunately, the specific physical and chemical properties for “Ethyl 2-(5-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}-2-thienyl)-2-oxoacetate” are not available in the resources I have.

Scientific Research Applications

• Synthesis of Pyrano[4,3-b]pyrans and Derivatives : The compound has been utilized in multi-component reactions (MCRs) for synthesizing pyrano[4,3-b]pyran derivatives. These reactions, promoted by ammonium acetate, led to the formation of ethyl 2-hydroxy-7-methyl-5-oxo-4-aryl-2-(trifluoromethyl)-3,4-dihydro-2H,5H-pyrano[4,3-b]pyran-3-carboxylate derivatives. The efficiency of these reactions was influenced by ammonium acetate and the solvent used. Further treatment with thionyl chloride/pyridine in chloroform yielded dehydrated products and unexpected defluorinated products, highlighting the compound's role in the synthesis of fluorinated fused heterocyclic compounds (Wang et al., 2012).

• Creation of Thieno[2,3-b]Pyridine Derivatives : The compound was also key in the synthesis of new thieno[2,3-b]pyridine derivatives, which are notable for their trifluoromethyl group. These derivatives were synthesized through reactions involving ethyl [3-cyano-6-(2-thienyl)-4-trifluoromethylpyridin-2-ylthio]acetate and ethyl 3-amino-6-(2-thienyl)-4-trifluoromethylthieno[2,3-b]pyridine-2-carboxylate. The reactions led to the formation of various complex products, including acyl azides, imidazolone derivatives, and oxazinone derivatives, demonstrating the compound's utility in creating structurally diverse heterocyclic compounds with potential biological activities (Abdel-rahman, Bakhite, & Al-Taifi, 2005).

• Formation of Pyridine and Thieno[2,3-b]pyridine Derivatives : In heterocyclic synthesis, arylmethylenecyanothioacetamide reacted with the compound to produce 3-cyano-2(1H)-pyridinethione derivatives. These derivatives were further alkylated and cyclized into thieno[2,3-b]pyridine derivatives, showcasing the compound's role in the novel synthesis of complex heterocyclic structures (Elgemeie, Elfahham, & Nabey, 1988).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. The specific mechanism of action for “Ethyl 2-(5-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}-2-thienyl)-2-oxoacetate” is not available in the resources I have.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and precautions needed when handling it. The specific safety and hazards information for “Ethyl 2-(5-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}-2-thienyl)-2-oxoacetate” is not available in the resources I have.

Future Directions

The future directions of a compound refer to its potential applications and research directions. Unfortunately, the specific future directions for “Ethyl 2-(5-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}-2-thienyl)-2-oxoacetate” are not available in the resources I have.